Cas no 850786-98-0 (ethyl 1,4-diazepane-2-carboxylate)
850786-98-0 structure
Product Name:ethyl 1,4-diazepane-2-carboxylate
CAS No:850786-98-0
MF:C8H16N2O2
MW:172.224842071533
MDL:MFCD09607988
CID:717002
PubChem ID:42614568
Update Time:2024-01-31
ethyl 1,4-diazepane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine-2-carboxylicacid, hexahydro-, ethyl ester
- [1,4]Diazepane-2-carboxylic acid ethyl ester
- [1,4]DIAZEPANE‐2‐CARBOXYLIC ACID ETHYL ESTER
- Ethyl 1,4-diazepane-2-carboxylate
- hexahydro-,1H-1,4-Diazepine-2-carboxylic acid ethyl ester
- 1H-1,4-Diazepine-2-carboxylic acid, hexahydro-, ethyl ester
- ethyl 1,4-diazepane-2-carboxylate
-
- MDL: MFCD09607988
- Inchi: 1S/C8H16N2O2/c1-2-12-8(11)7-6-9-4-3-5-10-7/h7,9-10H,2-6H2,1H3
- InChI Key: GQQHHIFYTYMADF-UHFFFAOYSA-N
- SMILES: N1CCCNCC1C(OCC)=O
Computed Properties
- Exact Mass: 172.121
- Monoisotopic Mass: 172.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
Experimental Properties
- Density: 1.01
- Boiling Point: 257°C at 760 mmHg
- Flash Point: 109.2°C
- Refractive Index: 1.444
ethyl 1,4-diazepane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB287456-1 g |
[1,4]Diazepane-2-carboxylic acid ethyl ester; . |
850786-98-0 | 1 g |
€638.50 | 2023-07-20 | ||
| Enamine | EN300-204271-0.05g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.05g |
$660.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.1g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.1g |
$691.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.25g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.25g |
$723.0 | 2023-09-16 | ||
| Enamine | EN300-204271-0.5g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 0.5g |
$754.0 | 2023-09-16 | ||
| Enamine | EN300-204271-1.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 1g |
$785.0 | 2023-06-04 | ||
| Enamine | EN300-204271-2.5g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 2.5g |
$1539.0 | 2023-09-16 | ||
| Enamine | EN300-204271-5.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 5g |
$2277.0 | 2023-06-04 | ||
| Enamine | EN300-204271-10.0g |
ethyl 1,4-diazepane-2-carboxylate |
850786-98-0 | 10g |
$3376.0 | 2023-06-04 | ||
| abcr | AB287456-1g |
[1,4]Diazepane-2-carboxylic acid ethyl ester; . |
850786-98-0 | 1g |
€638.50 | 2025-04-16 |
ethyl 1,4-diazepane-2-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
850786-98-0 (ethyl 1,4-diazepane-2-carboxylate) Related Products
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